{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol

• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• IUPAC Name: [5-methyl-1-[(2-methylphenyl)methyl]triazol-4-yl]methanol
• InChI: InChI=1S/C12H15N3O/c1-9-5-3-4-6-11(9)7-15-10(2)12(8-16)13-14-15/h3-6,16H,7-8H2,1-2H3
• InChI Key: BUDVUALVOUQOLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=C(N=N2)CO)C

Description

{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol is a 1,2,3-triazole derivative featuring:

• A methyl group at position 5 of the triazole ring.
• A (2-methylphenyl)methyl (ortho-methyl benzyl) substituent at position 1.
• A hydroxymethyl group (-CH2OH) at position 3.

This compound belongs to a class of triazoles known for diverse applications in medicinal chemistry, materials science, and catalysis. Its structure is distinguished by the ortho-methyl substitution on the benzyl group, which influences steric and electronic properties compared to para-substituted analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol typically involves the cyclization of appropriate precursors under specific conditions One common method involves the reaction of 2-methylbenzyl azide with propargyl alcohol in the presence of a copper(I) catalyst

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The triazole ring can be reduced under specific conditions to form dihydrotriazoles.

Substitution: The methyl group on the triazole ring can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) can be used for bromination reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield aldehydes or carboxylic acids, while substitution reactions can introduce various functional groups onto the triazole ring.

Scientific Research Applications

{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits potential antimicrobial and antifungal activities, making it a candidate for drug development.

Medicine: Research is ongoing to explore its potential as an anti-cancer agent due to its ability to inhibit specific enzymes and pathways.

Industry: It can be used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of {5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol involves its interaction with specific molecular targets. In biological systems, it may inhibit enzymes involved in critical pathways, leading to the disruption of cellular processes. For example, it can inhibit cytochrome P450 enzymes, affecting the metabolism of various substrates.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomerism and Substituent Effects

The following compounds are key analogs for comparison:

Compound Name	Substituent at Position 1	Substituent at Position 4	Key Differences	Reference
{5-methyl-1-[(4-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol	4-methylbenzyl (para-methyl)	-CH2OH	Para vs. ortho methyl on benzyl
[5-Phenyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol	Isopropyl	-CH2OH	Aliphatic vs. aromatic substituent
{5-(hydroxymethyl)-1-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-1,2,3-triazol-4-yl}methanol	Pyrimidinyl with CF3	-CH2OH	Heterocyclic substituent with electron-withdrawing groups

Key Observations:

• Positional Isomerism : The ortho-methyl benzyl group in the target compound introduces steric hindrance , reducing rotational freedom compared to the para-methyl analog . This may impact crystallinity and solubility.
• Substituent Polarity: The isopropyl group in [5-Phenyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol increases hydrophobicity, whereas the hydroxymethyl group enhances hydrogen-bonding capacity .
• Electronic Effects : The trifluoromethylpyrimidinyl substituent in significantly alters electron density, affecting reactivity in coupling reactions.

Reactivity Profile:

• Hydroxymethyl Group : Can undergo oxidation to a carboxylic acid or esterification with acyl chlorides. This contrasts with methyl or phenyl groups, which are less reactive .
• Triazole Ring : Participates in nucleophilic substitutions, particularly at position 4, as seen in the formation of thiazole derivatives (e.g., ).

Antimicrobial Performance:

• The target compound’s hydroxymethyl group may enhance antimicrobial activity compared to non-polar analogs. For example, imine-containing derivatives (e.g., MTH in ) show higher activity due to C=N groups, but hydroxymethyl could improve solubility and target binding.
• Ortho-methyl benzyl substitution may reduce membrane penetration compared to para-methyl analogs, as seen in lipophilicity calculations for similar triazoles .

Anticancer Potential:

• Hybrid triazole-nitroimidazole derivatives (e.g., ) demonstrate that bulky substituents (e.g., benzyl groups) improve DNA intercalation. The ortho-methyl group in the target compound may similarly enhance stacking interactions.

Physicochemical Properties

Property	Target Compound	Para-Methyl Benzyl Analog	Isopropyl Analog
Molecular Weight (g/mol)	217.27	217.27	217.27
Boiling Point	Not reported	Not reported	Not reported
Solubility in Water	Moderate (due to -CH2OH)	Low (para-methyl increases hydrophobicity)	Very low
Crystallinity	Likely lower (ortho isomer)	Higher (para isomer)	Amorphous

Crystallographic and Computational Insights

• Crystal Packing : The ortho-methyl group may disrupt co-planarity between the triazole and benzyl rings, as seen in related compounds with twist angles up to 65° . This contrasts with para-substituted analogs, which exhibit better planarity.
• SHELX Refinement : Structural data for analogs were refined using SHELXL, confirming bond lengths and angles typical for triazoles (e.g., C-N bonds ~1.34 Å) .

Biological Activity

{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol is a compound belonging to the class of 1,2,3-triazoles, which are known for their diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

The compound can be synthesized through various methods, often involving the reaction of triazole derivatives with specific aryl groups. The general formula for this compound is $C_{12}H_{15}N_{3}O$ with a molecular weight of 217.27 g/mol. The synthesis typically yields colorless crystals and requires careful handling due to the reactive nature of the triazole moiety.

Biological Activity Overview

• Antimicrobial Activity :
  • Triazole derivatives have been extensively studied for their antimicrobial properties. The presence of the triazole ring enhances the interaction with biological targets such as enzymes and receptors involved in microbial metabolism.
  • In vitro studies have demonstrated that compounds similar to {5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol exhibit significant antibacterial and antifungal activity against various pathogens.
• Anticancer Potential :
  • Recent research indicates that triazole derivatives can induce apoptosis in cancer cells through multiple pathways, including the inhibition of specific kinases and modulation of cell cycle regulators.
  • A structure-activity relationship (SAR) analysis has shown that modifications in the phenyl and triazole rings significantly influence cytotoxicity against different cancer cell lines.
• Sedative Effects :
  • Some studies suggest that related triazole compounds may possess sedative-hypnotic properties. The mechanism appears to involve modulation of neurotransmitter systems, particularly GABAergic pathways.

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Antimicrobial	Inhibition of cell wall synthesis
Anticancer	Induction of apoptosis via kinase inhibition
Sedative Effects	Modulation of GABA receptors

Case Study: Antimicrobial Activity

A study conducted on related triazole compounds revealed that they exhibited significant activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values ranged from 0.5 to 8 µg/mL depending on the specific strain tested. This suggests that {5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol could be a promising candidate for developing new antimicrobial agents.

Case Study: Anticancer Activity

In vitro assays on various cancer cell lines demonstrated that {5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol exhibited IC50 values ranging from 10 to 30 µM. The compound was shown to activate apoptotic pathways by upregulating pro-apoptotic proteins while downregulating anti-apoptotic factors.

Q & A

Advanced Research Question

• DFT studies : Optimize geometry and calculate electrostatic potential maps to predict sites for electrophilic attack (e.g., methyl group on the triazole ring shows low electron density) .
• Docking simulations : AutoDock Vina or Schrödinger Suite models interactions with biological targets (e.g., ATP-binding pockets in kinases). Compound analogs exhibit apoptotic activity in HepG-2 cells via S/G0 phase arrest, validated by Annexin V-FITC assays .
• ADME predictions : Petra/Osiris/Molinspiration (POM) analysis prioritizes derivatives with low toxicity and high bioavailability .

What contradictions exist in reported biological activities, and how are they resolved experimentally?

Advanced Research Question
Discrepancies in antimicrobial vs. anticancer efficacy are addressed by:

• Dose-response assays : IC50 values for anticancer activity (e.g., 10–50 μM in HepG-2) vs. MIC values for antimicrobial effects (e.g., >100 μg/mL against S. aureus) .
• Structural analogs : Modifying the methylphenyl group or triazole substituents alters bioactivity. For instance, fluorophenyl derivatives show enhanced anticancer potency .
• Mechanistic studies : Flow cytometry and Western blotting differentiate apoptosis induction from membrane disruption modes .

What purification strategies are critical for isolating high-purity samples of this compound?

Basic Research Question

• Chromatography : Silica gel column chromatography with ethyl acetate/hexane gradients (3:7 to 1:1) separates polar by-products.
• Recrystallization : Methanol or ethanol yields crystals suitable for XRD. Slow evaporation at 4°C minimizes solvent inclusion .
• HPLC : Reverse-phase C18 columns (acetonitrile/water + 0.1% TFA) achieve >98% purity for biological assays .

How does the electronic nature of substituents influence the compound’s stability and reactivity?

Advanced Research Question

• Electron-withdrawing groups (e.g., halogens) increase triazole ring stability but reduce nucleophilicity at the methanol oxygen.
• Methyl groups : Enhance steric shielding, reducing oxidation susceptibility (e.g., no decomposition under ambient light for >6 months) .
• Conformational analysis : DFT-calculated torsion angles (e.g., C4–C5–N1–C6 = 178.5°) correlate with XRD data, confirming planarity of the triazole-phenyl system .